2-(pyrrolidin-1-yl)benzo[d]thiazol-6-yl 4-(N-benzyl-N-methylsulfamoyl)benzoate

• IUPAC Name: (2-pyrrolidin-1-yl-1,3-benzothiazol-6-yl) 4-[benzyl(methyl)sulfamoyl]benzoate
• InChI: InChI=1S/C26H25N3O4S2/c1-28(18-19-7-3-2-4-8-19)35(31,32)22-12-9-20(10-13-22)25(30)33-21-11-14-23-24(17-21)34-26(27-23)29-15-5-6-16-29/h2-4,7-14,17H,5-6,15-16,18H2,1H3
• InChI Key: BZAXWHZOPYKNMC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)OC3=CC4=C(C=C3)N=C(S4)N5CCCC5
• Molecular Formula: C26H25N3O4S2
• Molecular Weight: 507.6 g/mol

Description

The compound “2-(pyrrolidin-1-yl)benzo[d]thiazol-6-yl 4-(N-benzyl-N-methylsulfamoyl)benzoate” appears to contain several functional groups and structural features that are common in medicinal chemistry. These include a pyrrolidine ring, a benzothiazole ring, and a benzoate ester group. These groups are often found in biologically active compounds and could potentially confer a variety of properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would likely exhibit a significant degree of conjugation, resulting in potential aromaticity and stability. The presence of the pyrrolidine and benzothiazole rings could also impart specific three-dimensional structural characteristics.

Chemical Reactions Analysis

Again, without specific literature, it’s challenging to provide a detailed chemical reactions analysis. The compound could potentially undergo a variety of reactions depending on the conditions, including hydrolysis of the ester group, and various reactions at the pyrrolidine and benzothiazole rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, it might exhibit a certain degree of polarity and could potentially form hydrogen bonds.

Scientific Research Applications

Synthesis and Chemical Properties

Novel Synthesis Methods : The research on related compounds, such as pyrrolo[2,1-c][1,4]benzodiazocine ring systems, highlights novel synthetic routes that could be applied to the synthesis of complex molecules like "2-(pyrrolidin-1-yl)benzo[d]thiazol-6-yl 4-(N-benzyl-N-methylsulfamoyl)benzoate". These methods include multistep reactions that could offer insights into new synthetic pathways for this compound (Koriatopoulou, Karousis, & Varvounis, 2008).

Functionalized Thiazole Frameworks : Research into the synthesis of highly functionalized 2-(pyrrolidin-1-yl)thiazole frameworks with antibacterial and antimycobacterial activity suggests potential applications of the compound in developing new therapeutic agents. The methodology used to create these frameworks could guide the synthesis and functionalization of "this compound" for biological applications (Belveren et al., 2017).

Biological Applications

Antibacterial and Antioxidant Activities : The synthesis and evaluation of novel benzothiazole-containing derivatives for antibacterial and antioxidant activities indicate the potential biological relevance of the compound's structural components. This line of research could be extended to assess the antibacterial and antioxidant properties of "this compound" (Bhoi, Borad, Pithawala, & Patel, 2016).

Electrochromic and Sensing Applications : The investigation of pyrrole derivatives for electrochromic applications suggests a pathway toward the use of "this compound" in materials science, particularly in the development of new electrochromic materials and sensors (Almeida et al., 2017).

Catalytic Activity : Research on dioxidovanadium(V) complexes containing thiazol-hydrazone NNN-donor ligands and their catalytic activity in the oxidation of olefins highlights the potential use of the compound in catalysis. This suggests that structurally related compounds could serve as ligands in catalytic complexes, providing a new avenue for research in catalytic processes (Ghorbanloo et al., 2017).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. The presence of the functional groups mentioned could potentially allow it to interact with a variety of biological macromolecules.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could potentially involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its biological activity. This could involve in vitro and in vivo studies, as well as computational modeling.